Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO3/c1-4-22-18(21)14-6-5-7-16(11-14)19-17(20)15-9-12(2)8-13(3)10-15/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: YMJDLOCPZHVWIU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC(=C2)C)C

Description

Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate, also known as EDB, is a chemical compound that is widely used in scientific research. It is a type of organic compound that belongs to the family of benzoates. EDB has gained popularity in recent years due to its numerous applications in various fields of research.

Mechanism of Action

The mechanism of action of Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate is not fully understood. However, it is believed that Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate interacts with metal ions to form a complex that exhibits fluorescence. In photodynamic therapy, Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate absorbs light energy and produces reactive oxygen species that can damage cancer cells.
Biochemical and Physiological Effects:
Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate has been found to have a low toxicity profile and is generally considered safe for use in laboratory experiments. It has been shown to have antioxidant properties and can scavenge free radicals. Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate has also been found to reduce inflammation and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate in laboratory experiments is its high solubility in organic solvents, which makes it easy to work with. Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate is also relatively stable and can be stored for long periods of time. However, Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate has limited water solubility, which can limit its applications in aqueous environments.

Future Directions

There are several future directions for research on Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate. One area of interest is the development of new applications for Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate in the field of photodynamic therapy. Another area of research is the investigation of the potential neuroprotective effects of Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate. Additionally, there is a need for further studies on the toxicity profile of Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate to determine its safety for use in humans.
In conclusion, Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate is a versatile compound that has numerous applications in scientific research. Its unique properties make it a valuable tool for investigating various biological processes. Further research is needed to fully understand the mechanism of action of Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate and to explore its potential applications in different fields of research.

Synthesis Methods

The synthesis of Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate involves the reaction of 3,5-dimethylbenzoyl chloride with 3-aminobenzoic acid ethyl ester in the presence of a catalyst. The resulting product is a white crystalline powder that is highly soluble in organic solvents.

Scientific Research Applications

Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate has been extensively used in scientific research due to its unique properties. It is commonly used as a fluorescent probe for the detection of metal ions, such as copper and zinc. Ethyl 3-[(3,5-dimethylbenzoyl)amino]benzoate has also been used as a photosensitizer in photodynamic therapy for cancer treatment.